2-(6,7-dimethoxy-2,4-dioxo-3-(4-(piperidine-1-carbonyl)benzyl)-3,4-dihydroquinazolin-1(2H)-yl)-N,N-diethylacetamide

• IUPAC Name: 2-[6,7-dimethoxy-2,4-dioxo-3-[[4-(piperidine-1-carbonyl)phenyl]methyl]quinazolin-1-yl]-N,N-diethylacetamide
• InChI: InChI=1S/C29H36N4O6/c1-5-30(6-2)26(34)19-32-23-17-25(39-4)24(38-3)16-22(23)28(36)33(29(32)37)18-20-10-12-21(13-11-20)27(35)31-14-8-7-9-15-31/h10-13,16-17H,5-9,14-15,18-19H2,1-4H3
• InChI Key: MPKVTTOQWBBMRB-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CN1C2=CC(=C(C=C2C(=O)N(C1=O)CC3=CC=C(C=C3)C(=O)N4CCCCC4)OC)OC
• Molecular Formula: C29H36N4O6
• Molecular Weight: 536.6 g/mol
• CAS No.: 1242914-47-1

Description

2-(6,7-dimethoxy-2,4-dioxo-3-(4-(piperidine-1-carbonyl)benzyl)-3,4-dihydroquinazolin-1(2H)-yl)-N,N-diethylacetamide is a useful research compound. Its molecular formula is C29H36N4O6 and its molecular weight is 536.629. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chiral Building Blocks for Natural Products Synthesis

Chiral oxazolopiperidone lactams, structurally related to piperidine-containing compounds, serve as versatile intermediates in the enantioselective synthesis of natural products and bioactive compounds. These lactams enable the construction of enantiopure polysubstituted piperidines and complex indole alkaloids, showcasing their significance in drug discovery and synthesis of bioactive molecules (Escolano, Amat, & Bosch, 2006).

Cardiovascular Research

Derivatives of 6,7-dimethoxyquinazolin-4-yl, akin to the chemical structure , have been investigated for their cardiovascular effects in both animal models and humans. These studies explore the potential of such compounds as inotropic agents, offering insights into their mechanism of action and therapeutic potential in cardiovascular diseases (Follath et al., 1976).

Antihypertensive Agents

The research on 2,4-diamino-6,7-dimethoxyquinazolines as alpha 1-adrenoceptor antagonists highlights the application of quinazoline derivatives in developing antihypertensive agents. These compounds show promising activity in lowering blood pressure, demonstrating the therapeutic relevance of quinazoline-based structures in cardiovascular pharmacology (Campbell et al., 1987).

Antitubercular Agents

The 2,4-diaminoquinazoline class, closely related to the query compound, has been identified as an effective inhibitor of Mycobacterium tuberculosis growth. This research underscores the potential of quinazoline derivatives in treating tuberculosis, paving the way for novel antitubercular therapies (Odingo et al., 2014).

Drug Metabolism Studies

Studies on the metabolism of compounds similar in structure, such as YM758, offer valuable insights into the pharmacokinetics, transporter-mediated renal, and hepatic excretion of these metabolites. Such research is crucial for understanding the metabolic fate of drugs in the body, aiding in the development of safer and more effective therapeutic agents (Umehara et al., 2009).